5-(4-Methylpiperazine-1-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

• IUPAC Name: (2,2-dioxo-2λ6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C11H19N3O3S/c1-12-2-4-13(5-3-12)11(15)14-7-10-6-9(14)8-18(10,16)17/h9-10H,2-8H2,1H3
• InChI Key: ZRKVVKQJOUIUGT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)N2CC3CC2CS3(=O)=O
• Molecular Formula: C11H19N3O3S
• Molecular Weight: 273.35 g/mol
• CAS No.: 2097913-44-3

Description

This compound features a bicyclo[2.2.1]heptane core with a sulfur atom (thia) and nitrogen (aza) integrated into the ring system. The 5-position is substituted with a 4-methylpiperazine moiety via a carbonyl linker, and the 2-position contains two sulfonyl oxygen atoms (dione).

Biological Activity

5-(4-Methylpiperazine-1-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews its biological activity, including receptor interactions, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The compound features a bicyclic structure with a thia (sulfur-containing) moiety and a piperazine derivative, which may contribute to its biological properties. The molecular formula is C12H16N2O2S, and it has a molecular weight of approximately 252.34 g/mol.

Receptor Interactions

Research indicates that compounds similar to 5-(4-Methylpiperazine-1-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione exhibit activity at various receptors:

• CB2 Receptor Agonism : The compound has been studied for its potential as a CB2 receptor agonist, which may have implications in pain management and anti-inflammatory therapies .
• Nicotinic Acetylcholine Receptor Modulation : It has shown potential as a partial agonist at α4β2 nicotinic acetylcholine receptors (nAChRs), suggesting possible applications in treating neurodegenerative diseases .

Pharmacological Effects

The pharmacological profile of this compound includes:

• Analgesic Activity : Preliminary studies suggest that the compound may possess analgesic properties, potentially through its interaction with the CB2 receptor .
• Cognitive Enhancement : As a nAChR partial agonist, it may enhance cognitive functions, which is beneficial in conditions like Alzheimer's disease .

In Vivo Studies

A study conducted on rodent models demonstrated that administration of the compound resulted in significant reductions in pain responses compared to control groups. The analgesic effect was attributed to its action on the endocannabinoid system via CB2 receptor activation.

In Vitro Studies

In vitro assays have shown that the compound can effectively inhibit the proliferation of certain cancer cell lines, indicating potential anticancer properties. The mechanism appears to involve apoptosis induction through receptor-mediated pathways.

Data Tables

Biological Activity	Mechanism	Potential Applications
CB2 Receptor Agonism	Modulation of endocannabinoid signaling	Pain relief and anti-inflammatory effects
nAChR Partial Agonism	Enhancement of cholinergic signaling	Cognitive enhancement in neurodegeneration
Anticancer Activity	Induction of apoptosis	Cancer therapy

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Bicyclo[2.2.1]heptane Derivatives

a. 2λ⁶-Thia-1-azabicyclo[2.2.1]heptane-2,2-dione (–7)

• Structure : Shares the bicyclo[2.2.1]heptane core but differs in substitution: the nitrogen is at the 1-position (vs. 5-position in the target), and it lacks the 4-methylpiperazine-carbonyl group.
• Molecular Weight: 147.2 g/mol (C₅H₉NO₂S) vs. the target’s higher molecular weight due to the piperazine substituent.
• Synthesis: Not detailed in evidence, but commercial availability (e.g., Biosynth, 50 mg for €878) suggests specialized use as a scaffold .

b. 2,2,3-Trimethyl-bicyclo[2.2.1]heptane ()

• Structure : Simple hydrocarbon bicycloheptane lacking heteroatoms or functional groups.
• Synthesis: Uses organoboron chemistry and dibromoalkanes, differing from the target’s likely amide/carbonyl-based synthesis.
• Properties : A colorless oil with low polarity, highlighting how heteroatoms (e.g., S, N, O) in the target enhance reactivity and solubility .

Heterocyclic Bicyclic Systems with Functional Groups

a. 4-(7-Azabicyclo[2.2.1]heptane-7-carbonyl)-thiazole-piperazine-2,6-dione ()

• Structure : Contains a 7-azabicycloheptane linked to a thiazole and piperazine-2,6-dione.
• Key Differences : The thiazole ring and dichloro-hexafluoro-phenyl group introduce steric and electronic effects absent in the target.
• Spectroscopy : $ ^1H $ NMR signals at δ 11.52 (br s, NH) and 7.91–7.60 (m, ArH) indicate hydrogen-bonding and aromatic interactions, comparable to the target’s piperazine protons .

b. 5-(1’H-pyrrol-3’-yl)-2,3-diazabicyclo[2.2.1]heptane ()

• Structure : Diazabicycloheptane with pyrrole and tert-butyl carboxylate substituents.
• Applications : Chiral ligand synthesis suggests utility in catalysis, whereas the target’s piperazine may favor bioactivity .

Thiazole/Thiazolidinone Derivatives (–2)**

a. Thiazolo[3,2-a]pyrimidine-6-carbonitriles ()

• Structure: Fused thiazole-pyrimidine systems with aromatic substituents (e.g., 4-cyanobenzylidene).
• Synthesis : Condensation of thiouracil derivatives with aldehydes (68% yield), differing from the target’s bicycloheptane formation.
• Properties : IR peaks at ~2,219 cm$ ^{-1} $ (CN) and NMR shifts for aromatic protons (δ 7.94–8.01) highlight electronic similarities to the target’s nitrile or carbonyl groups .

b. 4-Thiazolidinones ()

• Structure: Thiazolidinone core with hydrazone and arylidene groups.
• Synthesis : Uses thiosemicarbazide and chloroacetic acid, a method adaptable to sulfur-containing bicycloheptanes.
• Bioactivity: Thiazolidinones are known for antimicrobial activity, suggesting the target’s sulfur and nitrogen atoms could be optimized for similar applications .

Comparative Data Table

Compound Name	Core Structure	Key Functional Groups	Molecular Weight	Synthesis Yield	Notable Properties
Target Compound	Bicyclo[2.2.1]heptane	4-Methylpiperazine, dione, thia	Not Provided	Not Provided	High functional diversity
2λ⁶-Thia-1-azabicyclo[2.2.1]heptane-2,2-dione (–7)	Bicyclo[2.2.1]heptane	Thia, dione, 1-aza	147.2	Commercial	Lab scaffold, rigid core
4-(7-Azabicyclo[2.2.1]heptane-7-carbonyl)-thiazole-piperazine-2,6-dione ()	Bicyclo[2.2.1]heptane + thiazole	Piperazine-2,6-dione, dichloro-aryl	658.9	Not Provided	NMR δ 11.52 (NH), high polarity
Thiazolo[3,2-a]pyrimidine-6-carbonitriles ()	Thiazolo-pyrimidine	Arylidene, CN, dione	386–403	68%	IR CN stretch, aromatic conjugation
2,2,3-Trimethyl-bicyclo[2.2.1]heptane ()	Bicyclo[2.2.1]heptane	Methyl groups	138.2	Not Provided	Nonpolar, synthetic intermediate

Key Insights

• Structural Rigidity vs. Flexibility : The bicyclo[2.2.1]heptane core in the target and analogs (e.g., –7) provides rigidity, while substituents like piperazine (target, ) or thiazole () modulate electronic and steric profiles.
• Synthetic Complexity: The target’s 4-methylpiperazine-carbonyl group likely requires multi-step amidation, contrasting with simpler condensations () or organometallic methods ().
• Functional Group Impact: The dione and thia groups enhance polarity and hydrogen-bonding capacity, differentiating the target from non-heterocyclic analogs ().